Cas no 131896-42-9 (D-4-Thiazolylalanine)

• Product Name: D-4-Thiazolylalanine
• CAS No: 131896-42-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00079674
• CID: 136134
• PubChem ID: 7020912
• Update Time: 2025-04-19

D-4-Thiazolylalanine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanoicacid, a-amino-, (aR)-
• (R)-2-Amino-3-(thiazol-4-yl)propanoic acid
• 3-(4-Thiazolyl)-D-alanine
• 3-(4-Thiazoyl)-D-alanine
• 3-(4-Thiazoyl)-D-alanine 3-(4-Thiazoyl)-D-alanine
• D-3-(4-Thiazolyl)-alanine
• D-4-Thiazolylalanine
• 4-Thiazoylalanine
• 3-Thiazol-4-yl-D-alanine
• beta-(4-Thiazolyl)-D-alanine
• D-4-TRIAZOLYLALANINE
• H-D-ALA(4-THIAZOYL)-OH
• H-D-ALA(4-THZ)-OH
• RARECHEM BK PT F200
• (R)-alpha-Amino-4-thiazolepropanoic acid
• D-Ala(4-thiazoyl)-OH
• D-4-Thiazolylalanine;
• (2R)-2-amino-3-(1,3-thiazol-4-yl)propanoic Acid
• (R)-2-Amino-3-(4-thiazolyl)propanoic acid
• A888354
• 2-Acetlimidazole
• (R)-2-AMINO-3-(THIAZOL-4-YL)PROPANOICACID
• (2R)-2-azaniumyl-3-(1,3-thiazol-4-yl)propanoate
• 4-Thiazolepropanoic acid, alpha-amino-, (alphaR)-
• 131896-42-9
• AS-38606
• WBZIGVCQRXJYQD-RXMQYKEDSA-N
• D-4-ThiaZolylalanine (H-D-TZa-OH)
• SCHEMBL5907044
• AKOS016842812
• MFCD00079674
• EN300-1298553

• MDL： MFCD00079674
• Inchi： 1S/C6H8N2O2S/c7-5(6(9)10)1-4-2-11-3-8-4/h2-3,5H,1,7H2,(H,9,10)/t5-/m1/s1
• InChI Key： WBZIGVCQRXJYQD-RXMQYKEDSA-N
• SMILES： S1C=NC(=C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (41 g/l) (25 º C),
• PSA: 104.45000
• LogP: 0.79780

D-4-Thiazolylalanine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36.
• Hazardous Material Identification：
• Risk Phrases：R36/37/38.